Cas no 73018-10-7 (Pyridine-2-thiol)

• Product Name: Pyridine-2-thiol
• CAS No: 73018-10-7
• MF: C₅H₅NS
• MW: 111.164899587631
• CID: 570905
• PubChem ID: 2723698
• Update Time: 2025-04-19

Pyridine-2-thiol Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinethiol
• 2(1H)-PYRIDINETHIONE2-MERCAPTOPYRIDINE2-PYRIDINETHIOL2-PYRIDYL MERCAPTANMERCAPTO(2-)PYRIDINE2-Pyridinethiol(7CI,9CI)
• 2-MERCAPTOPYRIDINE
• Thiopyridone-2 [French]
• MFCD00006285
• 1H-pyridine-2-thione
• Alrithiol-2
• 2-Pyridinethiol; 2-Pyridinethione; 2-Pyridyl mercaptan; 2-Pyridylthiol; 2-Sulfanylpyridine
• I+/--Thiopyridon
• CHEMBL1235541
• 2-thioxopyridine
• pyridin-2-thiol
• SY009099
• Pyridinethione
• M0246
• 2637-34-5;2-Pyridinethiol;Pyridine-2-thiol;2-Thiopyridine
• J-524119
• 2-Pyridyl mercaptan
• Z203045372
• EINECS 249-657-7
• 2-mercapto-pyridine
• 2-Thiopyridine
• 2-Mercaptopyridine, ReagentPlus(R), 99%
• 2-pyridinylthiol
• DTXSID9062568
• UNII-EE982KT952
• DB03329
• EINECS 220-131-9
• AM81301
• BCP21833
• NSC41337
• Epitope ID:120365
• Pyrid-2-thione
• 73018-10-7
• 2-Pyridinethione
• PYS
• SCHEMBL54576
• PD007080
• 2-Mercapto pyridine
• Pridine-2-thiol
• AKOS003596823
• 29468-20-0
• J-016402
• (2S,3S)-3-Amino-2-methyl-4-oxo-1-azetidinesulfonicacid
• F9995-0226
• 2-mercaptopyridine (thione form)
• Pyridine-2-thiol
• 2-Thiopyridone
• 2-pyridylthiol
• pyridine-2(1H)-thione
• mercaptopyridine
• AKOS000120194
• A837693
• PS-6210
• Q15274000
• Pyridin-2(1H)-thione
• MERCAPTOPYRIDINE, 2-
• 2637-34-5
• 2-Mercaptopyridine, Vetec(TM) reagent grade, 98%
• thioxopyridine
• CS-0020126
• A818409
• NSC 41337
• E81838
• WLN: T6NJ BSH
• EN300-21547
• C5H5NS
• NSC-41337
• NS00028094
• FT-0698903
• Thiopyridone-2
• FT-0612770
• A936845
• EE982KT952
• 2(1H)-PYRIDINETHIONE
• CHEBI:45223
• 1,2-dihydropyridine-2-thione
• pyridine, 2-mercapto-
• STL281380
• DB-015976
• pyridine-2-thio

• MDL： MFCD00006285
• Inchi： 1S/C5H5NS/c7-5-3-1-2-4-6-5/h1-4H,(H,6,7)
• InChI Key： WHMDPDGBKYUEMW-UHFFFAOYSA-N
• SMILES： S=C1C=CC=CN1

Computed Properties

• Exact Mass: 111.01435
• Monoisotopic Mass: 111.014
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.1
• Topological Polar Surface Area: 44.1A^2

Experimental Properties

• Density: 1.166
• Melting Point: 127-130 °C(lit.)
• Boiling Point: 194 ºC
• Flash Point: 71 ºC
• Refractive Index: 1.653
• PSA: 12.89
• LogP: 1.37030

Pyridine-2-thiol Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• FLUKA BRAND F CODES：10-23
• RTECS：UT9600000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26-S36
• Storage Condition：2-8ºC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Dihydropyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Dihydropyridines